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Compound of Interest

Compound Name: 13-Methylpentadecanoyl-CoA

Cat. No.: B15544640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-Methylpentadecanoyl-CoA is a branched-chain fatty acyl-coenzyme A that plays a role in

lipid metabolism. As a research standard, its proper handling and storage are critical to ensure

its integrity and the accuracy of experimental results. This document provides detailed

application notes and protocols for the handling, storage, and use of 13-
Methylpentadecanoyl-CoA standards, based on general best practices for long-chain fatty

acyl-CoA compounds.
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Parameter Description

IUPAC Name

S-(2-((3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-

(((2R)-2-(((13-

methylpentadecanoyl)oxy)methyl)-3,3-dimethyl-

4-oxobutyl)amino)butoxy)carbonyl)ethyl 13-

methylpentadecanoate

Molecular Formula C49H90N7O17P3S

Molecular Weight 1202.2 g/mol

CAS Number Not available

Appearance White to off-white solid

Handling and Storage Conditions
Proper handling and storage of 13-Methylpentadecanoyl-CoA standards are crucial to

prevent degradation and maintain their stability. Fatty acyl-CoA esters are susceptible to

hydrolysis and oxidation.

General Handling
Work in a clean, dry environment. Moisture can lead to hydrolysis of the thioester bond.

Use appropriate personal protective equipment (PPE), including gloves and a lab coat. Refer

to the Safety Data Sheet (SDS) for specific safety precautions.[1]

Avoid repeated freeze-thaw cycles of solutions, as this can lead to degradation. Aliquot

solutions into single-use vials if necessary.

Protect from light, especially when in solution, to prevent photo-oxidation.

Storage Recommendations
The recommended storage conditions for 13-Methylpentadecanoyl-CoA standards are

summarized in the table below. These are based on general guidelines for long-chain fatty acyl-
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CoA standards. For specific details, always refer to the Certificate of Analysis (CofA) provided

by the supplier.

Form
Storage

Temperature
Solvent Duration Notes

Dry Powder

(Lyophilized)
-20°C N/A

Long-term

(months to

years)

Store in a

desiccator to

protect from

moisture. This is

the most stable

form for long-

term storage.

Solution -20°C
Methanol or

Ethanol

Short-term (days

to weeks)

Prepare fresh

solutions as

needed. Purge

the vial with an

inert gas (e.g.,

argon or

nitrogen) before

sealing to

minimize

oxidation.

Aqueous

Solution
2-8°C Water or Buffer

Very short-term

(<24 hours)

Highly

susceptible to

hydrolysis.

Prepare

immediately

before use.

Experimental Protocols
The following are general protocols for the preparation and use of 13-Methylpentadecanoyl-
CoA standards in common analytical techniques.

Preparation of Stock Solutions
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Objective: To prepare a concentrated stock solution of 13-Methylpentadecanoyl-CoA for use

in creating working standards.

Materials:

13-Methylpentadecanoyl-CoA standard (lyophilized powder)

Anhydrous methanol or ethanol

Inert gas (argon or nitrogen)

Calibrated analytical balance

Volumetric flasks

Microsyringes or calibrated pipettes

Procedure:

Allow the vial of lyophilized 13-Methylpentadecanoyl-CoA to equilibrate to room

temperature before opening to prevent condensation.

Weigh the desired amount of the standard using a calibrated analytical balance in a

controlled environment.

Dissolve the powder in a minimal amount of anhydrous methanol or ethanol. Gentle

vortexing or sonication may be required to ensure complete dissolution.

Once dissolved, bring the solution to the final desired volume with the solvent in a volumetric

flask.

Purge the headspace of the vial with an inert gas (argon or nitrogen) before sealing tightly.

Store the stock solution at -20°C in a light-protected container.

Use as a Standard in LC-MS/MS Analysis
Objective: To use the 13-Methylpentadecanoyl-CoA stock solution to create a calibration

curve for the quantification of this analyte in biological samples.
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Materials:

13-Methylpentadecanoyl-CoA stock solution

Appropriate solvent for dilution (e.g., methanol:water)

LC-MS/MS system

Calibrated pipettes

Procedure:

Preparation of Calibration Standards:

Prepare a series of working standards by serially diluting the stock solution with the

appropriate solvent. The concentration range should bracket the expected concentration of

the analyte in the samples.

Sample Preparation:

Extract lipids from the biological sample using a suitable method (e.g., Folch or Bligh-Dyer

extraction).

Reconstitute the dried lipid extract in the LC-MS mobile phase.

LC-MS/MS Analysis:

Inject the prepared calibration standards and samples onto the LC-MS/MS system.

Develop a suitable LC gradient and MS/MS method for the detection and quantification of

13-Methylpentadecanoyl-CoA.

Data Analysis:

Construct a calibration curve by plotting the peak area of the standard against its

concentration.
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Determine the concentration of 13-Methylpentadecanoyl-CoA in the samples by

interpolating their peak areas on the calibration curve.

Metabolic Pathway
13-Methylpentadecanoyl-CoA is a branched-chain fatty acyl-CoA. Its metabolism involves a

combination of alpha- and beta-oxidation, primarily occurring in the peroxisomes and

mitochondria.
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Metabolic Pathway of Branched-Chain Fatty Acyl-CoA
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Caption: Metabolism of 13-Methylpentadecanoyl-CoA.
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Experimental Workflow
The following diagram illustrates a typical experimental workflow for the analysis of 13-
Methylpentadecanoyl-CoA in a biological sample.
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Experimental Workflow for 13-Methylpentadecanoyl-CoA Analysis

Standard Preparation
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(e.g., tissue, cells, plasma)
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(e.g., for GC-MS)

LC-MS/MS or GC-MS Analysis

Data Processing
(Peak integration, Calibration)

Quantification
(Concentration determination)

Biological Interpretation
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Caption: General workflow for analysis.
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Disclaimer
The information provided in these application notes is based on general knowledge and best

practices for similar compounds. Due to the limited availability of specific data for 13-
Methylpentadecanoyl-CoA, it is highly recommended to consult the product-specific

Certificate of Analysis and Safety Data Sheet provided by the supplier for the most accurate

and up-to-date handling and storage instructions. These protocols should be adapted and

validated for specific experimental needs and laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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